Methyl 4-(1-(5-chloro-2-(3-(3-(piperazin-1-yl)phenoxy)azetidin-1-yl)nicotinamido)cyclopropyl)benzoate

• Molecular Formula: C30H32ClN5O4
• Molecular Weight: 562.1 g/mol
• IUPAC Name: methyl 4-[1-[[5-chloro-2-[3-(3-piperazin-1-ylphenoxy)azetidin-1-yl]pyridine-3-carbonyl]amino]cyclopropyl]benzoate
• InChI: InChI=1S/C30H32ClN5O4/c1-39-29(38)20-5-7-21(8-6-20)30(9-10-30)34-28(37)26-15-22(31)17-33-27(26)36-18-25(19-36)40-24-4-2-3-23(16-24)35-13-11-32-12-14-35/h2-8,15-17,25,32H,9-14,18-19H2,1H3,(H,34,37)
• InChI Key: XYFDJICRJJQKBU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2(CC2)NC(=O)C3=C(N=CC(=C3)Cl)N4CC(C4)OC5=CC=CC(=C5)N6CCNCC6

Description

Methyl 4-(1-(5-chloro-2-(3-(3-(piperazin-1-yl)phenoxy)azetidin-1-yl)nicotinamido)cyclopropyl)benzoate is a useful research compound. Its molecular formula is C30H32ClN5O4 and its molecular weight is 562.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled solution of tert-butyl 4-(3-((1-(5-chloro-3-((1-(4-(methoxycarbonyl)phenyl)cyclopropyl)carbamoyl)pyridin-2-yl)azetidin-3-yl)oxy)phenyl)piperazine-1-carboxylate (130 mg, 0.196 mmol) in dichloromethane (1 ml) a mixture trifluoroacetic acid/dichloromethane (3 ml/1 ml) was added and the resulting mixture stirred for 15 min. Solvents were evaporated in vacuo to afford a residue that was loaded on SPE-SCX (5 g) cartridge. Ammonia fractions after solvent evaporation afforded the title compound (D156) (105 mg)